Cas no 1783611-39-1 (6-(Difluoromethyl)-1,3-dioxaindane-4-carboxylic acid)

• Product Name: 6-(Difluoromethyl)-1,3-dioxaindane-4-carboxylic acid
• CAS No: 1783611-39-1
• MF: C₉H₆F₂O₄
• MW: 216.138350009918
• CID: 6252527
• PubChem ID: 84681535
• Update Time: 2025-05-27

6-(Difluoromethyl)-1,3-dioxaindane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1783611-39-1
• 6-(difluoromethyl)-1,3-dioxaindane-4-carboxylic acid
• EN300-6509856
• 6-(Difluoromethyl)-1,3-dioxaindane-4-carboxylic acid

• Inchi： 1S/C9H6F2O4/c10-8(11)4-1-5(9(12)13)7-6(2-4)14-3-15-7/h1-2,8H,3H2,(H,12,13)
• InChI Key： ADFRZIGBBOAZTI-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)C2=C(C=1)OCO2)F

Computed Properties

• Exact Mass: 216.02341499g/mol
• Monoisotopic Mass: 216.02341499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.8Ų

Additional information on 6-(Difluoromethyl)-1,3-dioxaindane-4-carboxylic acid

Comprehensive Overview of 6-(Difluoromethyl)-1,3-dioxaindane-4-carboxylic acid (CAS No. 1783611-39-1)

6-(Difluoromethyl)-1,3-dioxaindane-4-carboxylic acid (CAS No. 1783611-39-1) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl group and the 1,3-dioxaindane scaffold, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The compound's carboxylic acid functionality further enhances its versatility, allowing for easy derivatization and conjugation with other molecular entities.

In recent years, the demand for fluorinated compounds like 6-(Difluoromethyl)-1,3-dioxaindane-4-carboxylic acid has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to incorporate fluorine atoms into drug candidates to improve their pharmacokinetic properties. The compound's CAS No. 1783611-39-1 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research. Additionally, its potential applications in crop protection and pest management have sparked interest in the agrochemical sector, where fluorinated compounds are known for their efficacy and environmental compatibility.

The synthesis of 6-(Difluoromethyl)-1,3-dioxaindane-4-carboxylic acid involves multi-step organic transformations, often starting from readily available precursors. Key steps include the introduction of the difluoromethyl group and the construction of the 1,3-dioxaindane ring system. Researchers have optimized these protocols to achieve high yields and purity, making the compound accessible for further studies. Its stability under various conditions has also been a topic of investigation, with findings suggesting that it remains intact in both acidic and neutral environments, which is crucial for its handling and storage.

From a regulatory perspective, 6-(Difluoromethyl)-1,3-dioxaindane-4-carboxylic acid is not classified as a hazardous material, which simplifies its use in laboratory and industrial settings. However, standard safety precautions, such as wearing protective equipment and working in well-ventilated areas, are recommended when handling the compound. Its non-toxic profile and compatibility with green chemistry principles further enhance its appeal as a sustainable option for researchers and manufacturers alike.

The compound's potential extends beyond traditional applications. For instance, it has been explored as a building block for fluorescent probes and molecular sensors, leveraging the electron-withdrawing properties of the difluoromethyl group. This aligns with the increasing demand for advanced materials in diagnostics and imaging technologies. Furthermore, its role in metal-organic frameworks (MOFs) and catalysis is under investigation, highlighting its versatility in diverse scientific domains.

In conclusion, 6-(Difluoromethyl)-1,3-dioxaindane-4-carboxylic acid (CAS No. 1783611-39-1) represents a promising compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural attributes, coupled with its synthetic accessibility and stability, position it as a valuable tool for researchers. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in innovative research and development efforts.